molecular formula C10H11BrN2O2S B8277211 5-bromo-1-(propan-2-ylsulfonyl)-1H-indazole

5-bromo-1-(propan-2-ylsulfonyl)-1H-indazole

Cat. No.: B8277211
M. Wt: 303.18 g/mol
InChI Key: HWADMFDFURJZNP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-bromo-1-(propan-2-ylsulfonyl)-1H-indazole is a useful research compound. Its molecular formula is C10H11BrN2O2S and its molecular weight is 303.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H11BrN2O2S

Molecular Weight

303.18 g/mol

IUPAC Name

5-bromo-1-propan-2-ylsulfonylindazole

InChI

InChI=1S/C10H11BrN2O2S/c1-7(2)16(14,15)13-10-4-3-9(11)5-8(10)6-12-13/h3-7H,1-2H3

InChI Key

HWADMFDFURJZNP-UHFFFAOYSA-N

Canonical SMILES

CC(C)S(=O)(=O)N1C2=C(C=C(C=C2)Br)C=N1

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 5-bromo-1H-indazole (2 g, 10.2 mmol) in THF (100 mL) was added sodium hydride (0.61 g, 15.2 mmol) at 0° C. for 1 hour. Dimethylsulfamoyl chloride was then added dropwise, and then the reaction mixture was allowed to reach room temperature overnight. The reaction mixture was then quenched by the addition of a saturated aqueous solution of sodium bicarbonate (100 mL), and the mixture was diluted with ethyl acetate (250 mL). The layers were separated, and the aqueous layer was extracted twice with ethyl acetate (2×250 mL). The organic layers were combined, dried over magnesium sulfate, filtered and concentrated under reduced pressure. The crude concentrate was purified on silica gel eluting with hexanes and ethyl acetate to afford the title compound.
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
0.61 g
Type
reactant
Reaction Step One
Name
Quantity
100 mL
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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